3-Chloro-2-[(1,3-thiazol-5-yl)methoxy]pyridine

• IUPAC Name: 5-[(3-chloropyridin-2-yl)oxymethyl]-1,3-thiazole
• InChI: InChI=1S/C9H7ClN2OS/c10-8-2-1-3-12-9(8)13-5-7-4-11-6-14-7/h1-4,6H,5H2
• InChI Key: SVBBWBOOZOHIIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)OCC2=CN=CS2)Cl
• Molecular Formula: C9H7ClN2OS
• Molecular Weight: 226.68 g/mol

Description

“3-Chloro-2-[(1,3-thiazol-5-yl)methoxy]pyridine” is a chemical compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Synthesis Analysis

The synthesis of thiazole derivatives often involves condensation reactions, followed by heterocyclization. For instance, the reaction of 5-acetylthiazole with 2-formyl thiophene can produce a chalcone, which can then undergo heterocyclization with hydrazine and thiosemicarbazide under different conditions to selectively yield 1-substituted-3-(thiazol-5-yl)-5-(thiophen-2-yl)pyrazolines.

Molecular Structure Analysis

The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties. The calculated pi-electron density shows that the C-5 atom can undergo electrophilic substitution, and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole rings have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

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Antiretroviral Activity

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Antifungal Activity

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Anticancer Activity

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Anti-inflammatory Activity

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Neuroprotective Activity

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Antioxidant Activity

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Safety and Hazards

Thiazole compounds can pose certain hazards. For instance, some thiazole compounds have been classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3.

Future Directions

Thiazole derivatives have been the focus of many research studies due to their diverse biological activities. Future research may focus on designing and developing different thiazole derivatives to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.